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Compound of Interest

Compound Name: Sodium hexafluoroantimonate

Cat. No.: B100954 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of sodium hexafluoroantimonate
(NaSbF₆), an inorganic compound with significant applications in organic synthesis and

materials science. This document details its chemical structure, physicochemical properties,

synthesis protocols, and key applications, with a focus on its role as a catalyst and

photoinitiator component relevant to industrial and research settings.

Chemical Formula and Structure
Sodium hexafluoroantimonate is an inorganic salt with the chemical formula NaSbF₆.[1][2] It

is composed of a sodium cation (Na⁺) and a hexafluoroantimonate anion (SbF₆⁻).[1] The

SbF₆⁻ anion possesses an octahedral geometry, with a central antimony (Sb) atom in the +5

oxidation state covalently bonded to six fluorine (F) atoms.[1] This stable, weakly coordinating

anion is crucial to the compound's utility in chemical synthesis.[1]

The compound crystallizes as colorless or white crystals in the cubic system.[1][2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 13 Tech Support

https://www.benchchem.com/product/b100954?utm_src=pdf-interest
https://www.benchchem.com/product/b100954?utm_src=pdf-body
https://www.benchchem.com/product/b100954?utm_src=pdf-body
https://apps.dtic.mil/sti/tr/pdf/ADA277164.pdf
https://pubs.acs.org/doi/10.1021/ic50111a058
https://apps.dtic.mil/sti/tr/pdf/ADA277164.pdf
https://apps.dtic.mil/sti/tr/pdf/ADA277164.pdf
https://apps.dtic.mil/sti/tr/pdf/ADA277164.pdf
https://apps.dtic.mil/sti/tr/pdf/ADA277164.pdf
https://pubs.acs.org/doi/10.1021/ic50111a058
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100954?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ionic Structure of Sodium Hexafluoroantimonate
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Caption: Ionic structure showing the sodium cation (Na⁺) and the octahedral

hexafluoroantimonate (SbF₆⁻) anion.

Physicochemical Properties
Sodium hexafluoroantimonate is a white to off-white crystalline powder.[3] It is soluble in

water, though it undergoes slow hydrolysis.[1][2] It also shows solubility in polar organic

solvents such as ethanol and acetone.[4] Key physical and chemical properties are

summarized in the tables below.

Table 1: General Properties of Sodium Hexafluoroantimonate
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Property Value Reference(s)

Chemical Formula NaSbF₆ [1][5]

IUPAC Name
Sodium

hexafluoroantimony(1-)
[1]

CAS Number 16925-25-0 [1]

Molecular Weight 258.74 g/mol [5][6]

Appearance
Colorless crystals or white/off-

white powder
[1][2][3]

Table 2: Physicochemical Data for Sodium Hexafluoroantimonate

Property Value Reference(s)

Density 3.375 g/cm³ at 25 °C [5]

Melting Point 350 °C [1]

Solubility in Water
128.6 g/100 g at 20 °C;

undergoes slow hydrolysis
[1][2]

Solubility in HF 0.748 g/100 g at -78 °C [1]

Solubility in Organic Solvents
Soluble in ethanol, acetone,

acetonitrile
[4]

Synthesis of Sodium Hexafluoroantimonate
Several synthetic routes to sodium hexafluoroantimonate have been developed, ranging

from traditional laboratory-scale methods to more direct industrial processes.

Common Synthetic Routes:

Reaction of Antimony Pentafluoride and Sodium Fluoride: A direct combination reaction:

SbF₅ + NaF → NaSbF₆.[2]
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From Antimony Trioxide: Oxidation of antimony trioxide with bromine trifluoride in the

presence of sodium fluoride.[2]

Neutralization: Reaction of hexafluoroantimonic acid (HSbF₆) with a sodium base like sodium

hydroxide or sodium carbonate.[1]

Direct Industrial Method: A modern, cost-effective method involves the direct reaction of

industrial-grade sodium antimonate with hydrofluoric acid.[1][7]

Experimental Protocol: Industrial Synthesis from
Sodium Antimonate
This protocol is based on a direct synthesis method that avoids the preparation of intermediate

products like SbF₅ or HSbF₆.[7] It is designed for large-scale production.

Materials:

Industrial-grade sodium antimonate (e.g., ~48.5% Sb)

Industrial-grade hydrofluoric acid (e.g., 40-55% HF)

Hydrogen peroxide (e.g., 27.5%)

Polytetrafluoroethylene (PTFE)-lined reaction vessel

Plastic storage and filtration equipment

Procedure:

Charging the Reactor: In a PTFE-lined reaction vessel, charge 50 kg of industrial sodium

antimonate.

Addition of Reagents: To the vessel, add 65 kg of industrial hydrofluoric acid. Subsequently,

add 300 mL of hydrogen peroxide to oxidize any Sb³⁺ to Sb⁵⁺.[7]

Reaction: Begin vigorous stirring and heat the reaction mixture to 95 °C. Maintain this

temperature for 30 minutes.[7]
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Cooling and Clarification: Stop stirring and allow the mixture to cool. Transfer the reacted

material to a plastic storage tank for clarification.

Filtration: Decant the supernatant and filter it through a plastic filtration system to remove

any insoluble residues.[7]

Concentration: Transfer the filtrate to a concentration vessel and heat indirectly to 125 °C.

Concentrate the solution until its specific gravity reaches 1.8.[7]

Crystallization: Discharge the hot, concentrated solution into a crystallization tank and cool to

25 °C to precipitate the sodium hexafluoroantimonate product.[7]

Isolation: Isolate the crystalline product by filtration and subsequent centrifugal drying. The

mother liquor can be recycled for the next concentration step.[7]
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Caption: Workflow for the industrial synthesis of sodium hexafluoroantimonate.
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Spectroscopic and Crystallographic
Characterization
Characterization of NaSbF₆ is essential to confirm its purity and structure. Standard methods

include X-ray diffraction, vibrational spectroscopy (IR, Raman), and NMR spectroscopy.

Table 3: Crystallographic Data for Sodium Hexafluoroantimonate

Parameter Value Reference(s)

Crystal System Cubic [2]

Space Group Pa3 [2]

Lattice Constant (a) 0.820 Å (8.20 pm) [2]

Note: A complete Crystallographic Information File (CIF) containing atomic coordinates for

NaSbF₆ is not readily available in public databases. The structure is analogous to other salts

containing octahedral anions.

Vibrational Spectroscopy (IR & Raman) The vibrational modes of the octahedral SbF₆⁻ anion

are well-defined. According to group theory for Oₕ symmetry, the fundamental vibrational

modes are ν₁ (A₁g, Raman active), ν₂ (E₉, Raman active), ν₃ (F₁ᵤ, IR active), ν₄ (F₁ᵤ, IR active),

ν₅ (F₂₉, Raman active), and ν₆ (F₂ᵤ, inactive). The observation of these modes and their

positions can confirm the structure and purity of the sample.

¹⁹F NMR Spectroscopy ¹⁹F NMR is a powerful technique for analyzing fluorine-containing

compounds. For the highly symmetric octahedral SbF₆⁻ anion, a single sharp resonance is

expected in the ¹⁹F NMR spectrum. The chemical shift for the hexafluoroantimonate anion has

been reported, though the exact position can be influenced by the solvent and counter-ion.[2]

[5]

Applications in Research and Development
The primary utility of sodium hexafluoroantimonate stems from the non-coordinating and

non-nucleophilic nature of the SbF₆⁻ anion. This property makes it valuable in reactions

involving highly reactive cationic intermediates.
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Cationic Polymerization
NaSbF₆ is not typically a direct initiator but serves as an excellent source of the

hexafluoroantimonate anion for photoinitiators, most notably diaryliodonium salts (e.g.,

diphenyliodonium hexafluoroantimonate, Ph₂I⁺SbF₆⁻).[8][9] These salts are highly effective

photoacid generators (PAGs) for cationic polymerization, which is used to cure coatings, inks,

and adhesives, particularly with epoxide (e.g., cyclohexene oxide), oxetane, and vinyl ether

monomers.[8][10]

Mechanism of Photoinitiated Cationic Polymerization:

Photo-excitation: The diaryliodonium salt absorbs UV radiation.

Photolysis: The salt undergoes irreversible fragmentation, generating a complex mixture of

reactive species, including radicals and radical cations.[7]

Acid Generation: These reactive species interact with the solvent or monomer (via hydrogen

abstraction), ultimately producing a superacid, HSbF₆.[10]

Initiation: The superacid protonates a monomer molecule (M), creating a carbocationic active

center.

Propagation: The initiated monomer attacks another monomer in a chain-growth fashion,

extending the polymer chain. The non-nucleophilic SbF₆⁻ counter-ion stabilizes the growing

cationic chain end without causing termination.[11]
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Caption: Mechanism of photoinitiated cationic polymerization using a diaryliodonium

hexafluoroantimonate salt.

Experimental Protocol: Synthesis of Diphenyliodonium
Hexafluoroantimonate
This protocol describes a metathesis (ion exchange) reaction to produce the photoinitiator from

a more accessible diaryliodonium salt and sodium hexafluoroantimonate.

Materials:

Diphenyliodonium chloride (or another suitable salt like tosylate or iodide)

Sodium hexafluoroantimonate (NaSbF₆)

Acetone

Ethanol

Procedure:

Dissolution: In a suitable reaction flask, dissolve 0.1 mol of diphenyliodonium tosylate in

1000 mL of acetone.[10]

Addition: Under stirring at room temperature, add 31 g (0.12 mol) of sodium
hexafluoroantimonate to the solution.[10]

Reaction: Continue stirring the reaction mixture at room temperature overnight. A precipitate

of the sodium salt of the original counter-ion (e.g., sodium tosylate) will form.

Workup: Concentrate the reaction mixture under reduced pressure to remove most of the

acetone.[10]

Purification: Add ethanol to the residue to precipitate the desired diphenyliodonium

hexafluoroantimonate product while the byproduct remains dissolved.

Isolation: Filter the solid product, wash with a small amount of cold ethanol, and dry under

vacuum to yield the final product as an off-white powder.[10]
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Safety and Handling
Sodium hexafluoroantimonate is a hazardous substance and must be handled with

appropriate precautions.[12]

Table 4: Hazard and Safety Information

Hazard Type Description Reference(s)

Acute Toxicity
Harmful if swallowed, in

contact with skin, or if inhaled.
[10]

Irritation

Causes serious eye irritation.

May cause respiratory tract

irritation.

[10][12]

Chronic Effects

Chronic exposure may lead to

fluoride poisoning (fluorosis)

and may cause liver and

kidney damage.

[12]

Environmental
Toxic to aquatic life with long-

lasting effects.
[6][10]

Handling and Personal Protective Equipment (PPE):

Ventilation: Use only in a well-ventilated area, preferably within a chemical fume hood, to

keep airborne concentrations low.[12]

Eye Protection: Wear chemical safety goggles or a face shield (European Standard EN166).

[6][12]

Skin Protection: Wear appropriate chemical-resistant gloves and protective clothing to

prevent skin exposure.[6][12]

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work

area. Remove and wash contaminated clothing before reuse.[12]
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Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place away from

incompatible substances like strong acids and oxidizing agents.[6][12]

Disposal Considerations
Chemical waste must be disposed of in accordance with federal, state, and local regulations.

Waste Classification: As a compound containing antimony, it is classified as hazardous

waste.[6]

Disposal Route: Dispose of contents and container to an approved waste disposal plant. Do

not mix with other waste. Leave chemicals in their original containers.[10] Avoid release to

the environment.[10] Handle uncleaned containers as you would the product itself.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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